Cas no 1093385-24-0 (Eszopiclone-d8)

Eszopiclone-d8 structure
Eszopiclone-d8 structure
Product Name:Eszopiclone-d8
CAS No:1093385-24-0
MF:C17H17ClN6O3
MW:396.857575178146
CID:4554055
PubChem ID:45039158
Update Time:2025-09-23

Eszopiclone-d8 Chemical and Physical Properties

Names and Identifiers

    • Eszopiclone-d8
    • 1093385-24-0
    • [(9S)-8-(5-Chloropyridin-2-yl)-7-oxo-2,5,8-triazabicyclo[4.3.0]nona-1,3,5-trien-9-yl]4-methylpiperazine-d8-1-carboxylate; Lunesta-d8; (S)-zopiclone-d8
    • Inchi: 1S/C17H17ClN6O3/c1-22-6-8-23(9-7-22)17(26)27-16-14-13(19-4-5-20-14)15(25)24(16)12-3-2-11(18)10-21-12/h2-5,10,16H,6-9H2,1H3/t16-/m0/s1/i6D2,7D2,8D2,9D2
    • InChI Key: GBBSUAFBMRNDJC-KOYLLVOKSA-N
    • SMILES: ClC1=CN=C(C=C1)N1C(C2C([C@@H]1OC(N1C([2H])([2H])C([2H])([2H])N(C)C([2H])([2H])C1([2H])[2H])=O)=NC=CN=2)=O

Computed Properties

  • Exact Mass: 396.1552801g/mol
  • Monoisotopic Mass: 396.1552801g/mol
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Melting Point: 197-200°C

Eszopiclone-d8 Pricemore >>

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